![molecular formula C8H8ClNO2 B103416 alpha-Chloro-3-methyl-4-nitrotoluene CAS No. 18515-14-5](/img/structure/B103416.png)
alpha-Chloro-3-methyl-4-nitrotoluene
Overview
Description
Alpha-Chloro-3-methyl-4-nitrotoluene is a chemical compound with the molecular formula C8H8ClNO2 and a molecular weight of 185.60762 . It is also known by other names such as 1-Chloromethyl-3-methyl-4-nitrobenzene, 4-(chloromethyl)-2-methyl-1-nitrobenzene, and α-chloro-3-methyl-4-nitrotoluene .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string: InChI=1S/C8H8ClNO2/c1-6-2-3-7(9(10)11)8(5-6)4/h2-5H,1H3 . This indicates the presence of 8 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms in the molecule .Physical And Chemical Properties Analysis
The predicted boiling point of this compound is 299.1±25.0 °C and its predicted density is 1.277±0.06 g/cm3 .Scientific Research Applications
Synthesis and Detection Applications
alpha-Chloro-3-methyl-4-nitrotoluene is a compound with specific characteristics that make it relevant in various scientific research applications, particularly in the synthesis of other chemicals and the detection of explosive materials.
Detection of Explosive Taggants : One significant application is in the field of security and defense, where related compounds like 3-nitrotoluene are utilized as taggants for the detection of explosives such as TNT. The study by Roucou et al. (2018) on the microwave and millimeter-wave gas-phase spectroscopies of 3-nitrotoluene highlights the importance of these methods in detecting explosives. The detailed spectral analysis of 3-nitrotoluene, supported by quantum chemistry calculations, facilitates its identification, crucial for civil security and environmental monitoring (Roucou et al., 2018).
Chemical Synthesis and Molecular Studies : The chemical also plays a role in synthetic chemistry and molecular studies. For example, alpha-nitro ketones, closely related to this compound, have been utilized in synthesizing complex molecules due to their reactivity as both electrophiles and nucleophiles. This dual reactivity facilitates the creation of compounds used in probing interactions with biological receptors, as demonstrated in the synthesis of drosophila nicotinic receptor probes (Zhang et al., 2004).
Environmental and Biodegradation Research
Another area of application is in environmental research, particularly in biodegradation processes to mitigate pollution.
- Biodegradation Studies : Research into the biodegradation of nitrotoluenes, compounds related to this compound, has shown that certain bacterial strains can utilize these compounds as carbon and energy sources, leading to their degradation and mineralization. This process is important for the detoxification and removal of nitroaromatic pollutants from the environment. The work by Singh and Ramanathan (2013) on Diaphorobacter sp. strains demonstrates this capability, highlighting the potential for bioremediation of nitrotoluene-contaminated sites (Singh & Ramanathan, 2013).
Mechanism of Action
Target of Action
Similar compounds, such as 3-nitrotoluene, have been found to target organs like the blood, spleen, kidneys, testes, lungs, and liver .
Mode of Action
Alpha-Chloro-3-methyl-4-nitrotoluene, like other nitroaromatic compounds, may undergo a series of reduction reactions in the body. The compound could potentially generate reactive intermediates that interact with cellular macromolecules, leading to various biological effects . .
Biochemical Pathways
Nitroaromatic compounds, in general, can interfere with the electron transport chain and disrupt cellular respiration . They may also induce oxidative stress and DNA damage .
Pharmacokinetics
Similar compounds like 3-nitrotoluene are known to be absorbed through the gastrointestinal tract, the respiratory tract, and to a lesser extent, through the skin . They are distributed within the body and can be metabolized into various intermediates .
Result of Action
Nitroaromatic compounds can cause methemoglobinemia, a condition where an abnormal amount of methemoglobin (a form of hemoglobin) is produced . This can reduce the oxygen-carrying capacity of the blood, leading to cyanosis, a condition characterized by bluish or purplish discoloration of the skin and mucous membranes .
Properties
IUPAC Name |
4-(chloromethyl)-2-methyl-1-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-6-4-7(5-9)2-3-8(6)10(11)12/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLYHOEXVOPOBAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CCl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00171724 | |
Record name | alpha-Chloro-3-methyl-4-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00171724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18515-14-5 | |
Record name | 4-(Chloromethyl)-2-methyl-1-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18515-14-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | alpha-Chloro-3-methyl-4-nitrotoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018515145 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | alpha-Chloro-3-methyl-4-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00171724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Alpha-chloro-3-methyl-4-nitrotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.524 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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